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Compound of Interest

Compound Name:

(2-

(Morpholinomethyl)phenyl)methan

ol

Cat. No.: B150939 Get Quote

Essential Safety and Handling Guide for (2-
(Morpholinomethyl)phenyl)methanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of (2-
(Morpholinomethyl)phenyl)methanol. Adherence to these procedures is essential for

ensuring laboratory safety and regulatory compliance.

(2-(Morpholinomethyl)phenyl)methanol is a corrosive organic compound that can cause

severe skin burns and eye damage.[1][2] All handling and disposal operations must be

conducted with strict adherence to the safety protocols outlined below.

I. Personal Protective Equipment (PPE)
The selection and proper use of PPE are the first lines of defense against exposure to (2-
(Morpholinomethyl)phenyl)methanol. The following table summarizes the required PPE for

handling this compound.
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles,

especially when there is a risk

of splashing.[3][4][5]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended for handling this

compound.[3][6] Always

inspect gloves for any signs of

degradation before use and

replace them immediately if

contaminated.[7] For

prolonged or high-risk

exposure, consider double-

gloving.

Body Protection Laboratory Coat

A long-sleeved, knee-length

lab coat is required to protect

skin and clothing from

splashes.[3][4]

Footwear Closed-Toed Shoes

Shoes must fully cover the

feet; sandals or perforated

shoes are not permitted in the

laboratory.[3][4]

Glove Compatibility Data for Morpholine (as a related compound):
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Glove Material Breakthrough Time Degradation Recommendation

Nitrile > 240 minutes Good
Recommended for

incidental contact.

Neoprene > 480 minutes Excellent
Recommended for

extended contact.

Butyl Rubber > 480 minutes Excellent
Recommended for

extended contact.

Note: This data is for Morpholine and should be used as a guideline. It is strongly

recommended to perform substance-specific glove compatibility tests.

II. Operational Plan: Step-by-Step Handling
Procedure
All operations involving (2-(Morpholinomethyl)phenyl)methanol must be conducted in a

designated area within a certified chemical fume hood to minimize inhalation exposure.[2][3]

Workflow for Handling (2-(Morpholinomethyl)phenyl)methanol:
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Handling Workflow for (2-(Morpholinomethyl)phenyl)methanol

Preparation

Handling

Cleanup

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Chemical Fume Hood

Weigh Solid Compound

Transfer to Reaction Vessel

Perform Chemical Reaction

Decontaminate Glassware and Surfaces

Doff and Dispose of Contaminated PPE

Wash Hands Thoroughly

Click to download full resolution via product page
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Caption: Step-by-step workflow for the safe handling of (2-
(Morpholinomethyl)phenyl)methanol.

Detailed Steps:

Preparation:

Thoroughly review the Safety Data Sheet (SDS) for (2-
(Morpholinomethyl)phenyl)methanol before beginning any work.

Don all required PPE as specified in the table above.

Ensure the chemical fume hood is functioning correctly and the sash is at the appropriate

working height.

Handling:

Weighing: Carefully weigh the solid compound on a tared weigh boat inside the chemical

fume hood. Avoid creating dust.

Transfer: Gently transfer the weighed solid to the reaction vessel. Use a spatula and

ensure all powder is transferred.

Reaction: Conduct all subsequent steps of the chemical reaction within the fume hood.

Cleanup:

Decontamination: Decontaminate all glassware and surfaces that have come into contact

with the chemical using an appropriate solvent and then soap and water.

PPE Disposal: Carefully remove and dispose of contaminated gloves and any other

disposable PPE in the designated hazardous waste container.

Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

III. Disposal Plan: Step-by-Step Waste Management
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(2-(Morpholinomethyl)phenyl)methanol and any materials contaminated with it are

considered hazardous waste and must be disposed of accordingly.[8][9][10][11]

Workflow for Disposal of (2-(Morpholinomethyl)phenyl)methanol Waste:

Disposal Workflow for (2-(Morpholinomethyl)phenyl)methanol Waste

Waste Collection

Labeling and Storage

Final Disposal

Collect Solid Waste

Label Waste Container

Collect Liquid Waste Collect Contaminated PPE

Store in Designated Area

Arrange for Hazardous Waste Pickup

Click to download full resolution via product page

Caption: Step-by-step workflow for the proper disposal of waste containing (2-
(Morpholinomethyl)phenyl)methanol.

Detailed Steps:

Waste Segregation and Collection:
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Solid Waste: Collect unreacted (2-(Morpholinomethyl)phenyl)methanol and any solid

materials contaminated with it (e.g., weigh boats, contaminated paper towels) in a

designated, compatible, and clearly labeled hazardous waste container.[8][9]

Liquid Waste: Collect any solutions containing (2-(Morpholinomethyl)phenyl)methanol
in a separate, compatible, and clearly labeled liquid hazardous waste container.

Contaminated PPE: Dispose of all contaminated gloves, disposable lab coats, and other

materials in a designated solid hazardous waste container.

Labeling and Storage:

All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "(2-(Morpholinomethyl)phenyl)methanol," and the

approximate concentration and quantity.[12]

Keep waste containers securely closed when not in use.

Store waste containers in a designated, well-ventilated, and secondary containment area

away from incompatible materials.[5][11]

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's certified hazardous

waste disposal service. Do not dispose of this chemical down the drain or in regular trash.

[8][11]

IV. Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.[5]

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.[5]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. Seek

immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is small

and you are trained to handle it, use an

appropriate absorbent material (e.g.,

vermiculite, sand) to contain the spill. Place the

absorbed material in a sealed, labeled

hazardous waste container. For large spills,

evacuate the area and contact your institution's

emergency response team.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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